(4-Methyl-1,2,3-thiadiazol-5-yl)methanol
Overview
Description
“(4-Methyl-1,2,3-thiadiazol-5-yl)methanol” is a unique chemical compound with the empirical formula C4H6N2OS. Its molecular weight is 130.17 . The SMILES string representation of this compound is Cc1nnsc1CO . This compound is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The InChI representation of “this compound” is 1S/C4H6N2OS/c1-3-4 (2-7)8-6-5-3/h7H,2H2,1H3 . This provides a standardized way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“this compound” is a powder with a purity of 95%. It should be stored at a temperature of 4 degrees Celsius .
Scientific Research Applications
Molecular Aggregation and Spectroscopy : A study by Matwijczuk et al. (2016) investigated the solvent effects on molecular aggregation in thiadiazole derivatives, including 4-(5-Methyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol. They observed different fluorescence emission spectra in various solvents, indicating that solvent choice can significantly impact the aggregation processes in these compounds (Matwijczuk et al., 2016).
Organic Synthesis and Derivatives Formation : Pokhodylo et al. (2018) described the synthesis of 1,2,3-triazole-4-carboxylic acid derivatives using 2-azido-1,3,4-thiadiazoles. This work highlights the versatility of thiadiazole derivatives in synthesizing various organic compounds (Pokhodylo et al., 2018).
Pharmaceutical Applications : Rashdan et al. (2021) synthesized novel 1,3,4-thiadiazole-1,2,3-triazole hybrids and assessed their potential antiviral activity against COVID-19's main protease. This study showcases the potential of thiadiazole derivatives in developing antiviral agents (Rashdan et al., 2021).
Dyeing Performance and Materials Science : Malik et al. (2018) explored the synthesis, characterization, and dyeing performance of N4-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine derivatives. These compounds exhibited potential as acid dyes for nylon fabric, demonstrating the applicability of thiadiazole derivatives in textile industries (Malik et al., 2018).
Chemical Analysis and Sensor Development : Manna et al. (2020) developed a thiadiazole-based Schiff base chemosensor for detecting Al3+ ions. This study illustrates the potential of thiadiazole derivatives in developing sensitive chemical sensors (Manna et al., 2020).
Safety and Hazards
The compound is labeled with the GHS07 pictogram. It has the hazard statements H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
It’s worth noting that thiadiazole derivatives have been found to exhibit a wide range of biological activities, including antimicrobial and antifungal properties. This suggests that these compounds may interact with various biological targets, potentially including enzymes, receptors, or other proteins involved in microbial growth and survival.
Mode of Action
Thiadiazole derivatives have been reported to exhibit antimicrobial activity This suggests that these compounds may interact with their targets in a way that inhibits microbial growth or survival
Biochemical Pathways
Given the reported antimicrobial activity of thiadiazole derivatives , it is plausible that these compounds may interfere with essential biochemical pathways in microbes, such as those involved in cell wall synthesis, protein synthesis, or DNA replication.
Pharmacokinetics
The lipophilicity of thiadiazole derivatives has been reported , which could influence their absorption and distribution within the body
Result of Action
Given the reported antimicrobial activity of thiadiazole derivatives , it is likely that these compounds exert their effects by inhibiting essential processes in microbes, leading to their death or growth inhibition.
properties
IUPAC Name |
(4-methylthiadiazol-5-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2OS/c1-3-4(2-7)8-6-5-3/h7H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQLRVKHKJCRSBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10593514 | |
Record name | (4-Methyl-1,2,3-thiadiazol-5-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10593514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
163008-86-4 | |
Record name | (4-Methyl-1,2,3-thiadiazol-5-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10593514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 163008-86-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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